Cas no 105651-78-3 (2-phenyl-4-propan-2-yloxy-5-sulfanylpyridazin-3-one)

• Product Name: 2-phenyl-4-propan-2-yloxy-5-sulfanylpyridazin-3-one
• CAS No: 105651-78-3
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• CID: 1158856
• PubChem ID: 553504
• Update Time: 2025-04-20

2-phenyl-4-propan-2-yloxy-5-sulfanylpyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-4-propan-2-yloxy-5-sulfanylpyridazin-3-one
• 3(2H)-Pyridazinone, 5-mercapto-4-(1-methylethoxy)-2-phenyl-
• ACMC-20btve
• AC1LB8TZ
• SureCN13219384
• 4-Isopropoxy-2-phenyl-5-sulfanyl-3(2H)-pyridazinone
• CTK0G5011
• MolPort-019-739-163
• AG-J-38236
• 3(2H)-Pyridazinone, 5-mercapto-4-(1-methylethoxy)-2-phenyl-; ACMC-20btve; AC1LB8TZ; SureCN13219384; 4-Isopropoxy-2-phenyl-5-sulfanyl-3(2H)-pyridazinone; CTK0G5011; MolPort-019-739-163; AG-J-38236;
• Pyridazin-3(2H)-one, 4-isopropoxy-5-mercapto-2-phenyl-
• 4-Isopropoxy-2-phenyl-5-sulfanyl-3(2H)-pyridazinone #
• XUTUHLSYOTVJQU-UHFFFAOYSA-N
• 4-Isopropoxy-5-mercapto-2-phenylpyridazin-3(2H)-one
• 105651-78-3
• DTXSID30339097
• SCHEMBL13219384

• Inchi： 1S/C13H14N2O2S/c1-9(2)17-12-11(18)8-14-15(13(12)16)10-6-4-3-5-7-10/h3-9,18H,1-2H3
• InChI Key： XUTUHLSYOTVJQU-UHFFFAOYSA-N
• SMILES： SC1C=NN(C2C=CC=CC=2)C(C=1OC(C)C)=O

Computed Properties

• Exact Mass: 262.07772
• Monoisotopic Mass: 262.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.9Ų

Experimental Properties

• PSA: 41.9